N1-butyl-N2-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N-butyl-N'-[2-(3-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C17H19ClN4O4S/c1-2-3-7-19-16(23)17(24)20-15-13-9-27(25,26)10-14(13)21-22(15)12-6-4-5-11(18)8-12/h4-6,8H,2-3,7,9-10H2,1H3,(H,19,23)(H,20,24)
• InChI Key: QZOUONURHKOBCI-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)NC1=C2CS(=O)(=O)CC2=NN1C3=CC(=CC=C3)Cl
• Molecular Formula: C17H19ClN4O4S
• Molecular Weight: 410.9 g/mol

Description

“N1-butyl-N2-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide” is a complex organic compound that contains several functional groups and rings, including a pyrazole ring and a thieno ring. Pyrazole is a five-membered heterocycle containing two nitrogen atoms and is found as a core framework in a huge library of heterocyclic compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing different parts of the molecule. Pyrazoles can be synthesized through several methods, including the reaction of 1,3-diketones with hydrazine. The thieno ring could be introduced through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole ring is a five-membered ring with two nitrogen atoms. The thieno ring is a five-membered ring with one sulfur atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrazole ring is known to undergo various reactions, including electrophilic substitution and nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of polar functional groups, the size and shape of the molecule, and the presence of aromatic rings.

Mechanism of Action

Thienopyrazoles

This compound is a thienopyrazole, which is a class of compounds containing a thiophene ring fused to a pyrazole ring. Thienopyrazoles have been studied for their potential biological activities, including anti-inflammatory, anticancer, and antiviral effects .

Indole Derivatives

The compound also is an indole derivative. Indole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical Pathways

Many indole derivatives are known to bind with high affinity to multiple receptors, which could influence a variety of biochemical pathways .

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include developing more efficient synthesis methods, studying its reactivity, and testing its biological activity.